Cas no 2098050-84-9 (2-ethyl-1-[(1-fluorocyclopentyl)methyl]-1H-imidazole)

• Product Name: 2-ethyl-1-[(1-fluorocyclopentyl)methyl]-1H-imidazole
• CAS No: 2098050-84-9
• MF: C₁₁H₁₇FN₂
• MW: 196.264486074448
• CID: 5726238
• PubChem ID: 126847996
• Update Time: 2025-06-11

2-ethyl-1-[(1-fluorocyclopentyl)methyl]-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-1-[(1-fluorocyclopentyl)methyl]imidazole
• 2098050-84-9
• 2-ethyl-1-[(1-fluorocyclopentyl)methyl]-1H-imidazole
• F1912-3136
• AKOS040801858

• Inchi： 1S/C11H17FN2/c1-2-10-13-7-8-14(10)9-11(12)5-3-4-6-11/h7-8H,2-6,9H2,1H3
• InChI Key： FOFCWKNTDVFOIS-UHFFFAOYSA-N
• SMILES： FC1(CN2C=CN=C2CC)CCCC1

Computed Properties

• Exact Mass: 196.13757671g/mol
• Monoisotopic Mass: 196.13757671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.8Ų

Additional information on 2-ethyl-1-[(1-fluorocyclopentyl)methyl]-1H-imidazole

Comprehensive Overview of 2-ethyl-1-[(1-fluorocyclopentyl)methyl]-1H-imidazole (CAS No. 2098050-84-9)

The compound 2-ethyl-1-[(1-fluorocyclopentyl)methyl]-1H-imidazole (CAS No. 2098050-84-9) is a fluorinated derivative of imidazole, a heterocyclic aromatic organic compound. This molecule has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, agrochemicals, and material science. The presence of the fluorocyclopentyl group and the ethyl-substituted imidazole core makes it a versatile intermediate for synthetic chemistry. Researchers are particularly interested in its role as a building block for drug discovery, where fluorinated compounds are known to enhance bioavailability and metabolic stability.

One of the most searched questions about 2-ethyl-1-[(1-fluorocyclopentyl)methyl]-1H-imidazole revolves around its synthesis and purification methods. The compound is typically synthesized via nucleophilic substitution reactions involving 1-fluorocyclopentyl derivatives and 2-ethylimidazole precursors. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are employed to ensure high purity, which is critical for its applications. The growing demand for fluorinated compounds in medicinal chemistry has further propelled interest in this molecule, as it aligns with trends in green chemistry and sustainable synthesis.

Another hot topic related to CAS No. 2098050-84-9 is its potential role in the development of novel antimicrobial agents. With the rise of antibiotic-resistant bacteria, researchers are exploring fluorinated imidazoles as promising candidates for next-generation therapeutics. The fluorine atom in the cyclopentyl ring can significantly alter the compound's electronic properties, enhancing its interaction with biological targets. This has led to increased searches for "fluorinated imidazole derivatives" and "imidazole-based drug discovery" in academic and industrial databases.

In material science, 2-ethyl-1-[(1-fluorocyclopentyl)methyl]-1H-imidazole is being investigated for its potential use in organic electronics and catalysis. Its ability to act as a ligand in transition metal complexes makes it valuable for designing efficient catalysts for cross-coupling reactions. Additionally, the compound's thermal stability and solubility profile are key factors driving its adoption in polymeric materials and coatings. These applications are frequently searched in conjunction with terms like "advanced functional materials" and "imidazole-based polymers."

From a regulatory perspective, CAS No. 2098050-84-9 is not classified as a hazardous substance, making it a safer alternative for industrial use compared to other halogenated compounds. However, proper handling and storage are still recommended to maintain its integrity. The compound's safety profile has made it a popular subject in discussions about "sustainable chemical alternatives" and "eco-friendly synthesis routes," which are trending topics in the chemical industry.

In summary, 2-ethyl-1-[(1-fluorocyclopentyl)methyl]-1H-imidazole (CAS No. 2098050-84-9) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural attributes, combined with the growing demand for fluorinated compounds, position it as a key player in modern chemistry. As research continues to uncover its potential, this molecule is expected to remain a focal point in scientific and industrial discussions.